Cas no 2060033-94-3 (1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine)

1,3-Dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine is a heterocyclic compound featuring a fused pyrazole-thiazole core, which exhibits potential utility in medicinal chemistry and material science. Its unique structure, incorporating both nitrogen and sulfur heteroatoms, enables diverse reactivity and binding properties, making it a valuable intermediate for the synthesis of pharmacologically active molecules. The presence of the imine functionality enhances its versatility in nucleophilic addition and cyclization reactions. This compound is particularly noted for its stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture allows for precise modifications, supporting applications in drug discovery and the development of advanced organic materials.

1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine structure

2060033-94-3 structure

Product Name:1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine

CAS No:2060033-94-3

MF:C₆H₈N₄S

MW:168.219518661499

CID:4635527

PubChem ID:83667885

Update Time:2025-05-23

1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine Chemical and Physical Properties

Names and Identifiers

- 1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine
- 1,3-dimethylpyrazolo[3,4-d][1,3]thiazol-5-amine
- Z2738925418
- Inchi： 1S/C6H8N4S/c1-3-4-5(10(2)9-3)8-6(7)11-4/h1-2H3,(H2,7,8)
- InChI Key： YMHIONBCJZUOKV-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2=C1C(C)=NN2C

Computed Properties

Exact Mass: 168.04696745g/mol
Monoisotopic Mass: 168.04696745g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 85

1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AW28571-1mg	1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine	2060033-94-3	90%	1mg	$159.00	2024-04-20
A2B Chem LLC	AW28571-100mg	1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine	2060033-94-3	90%	100mg	$569.00	2024-04-20
A2B Chem LLC	AW28571-1g	1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine	2060033-94-3	90%	1g	$686.00	2024-04-20
1PlusChem	1P01BS6Z-1mg	1,3-Dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine	2060033-94-3	90%	1mg	$159.00	2025-03-19
1PlusChem	1P01BS6Z-100mg	1,3-Dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine	2060033-94-3	90%	100mg	$569.00	2025-03-19
1PlusChem	1P01BS6Z-1g	1,3-Dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine	2060033-94-3	90%	1g	$686.00	2025-03-19

1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles

Additional information on 1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine

Comprehensive Overview of 1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine (CAS No. 2060033-94-3): Properties, Applications, and Research Insights

The compound 1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine (CAS No. 2060033-94-3) is a heterocyclic organic molecule featuring a unique fusion of pyrazole and thiazole rings. Its structural complexity and functional versatility make it a subject of growing interest in pharmaceutical and materials science research. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched queries such as "pyrazole-thiazole hybrids in drug discovery" and "CAS 2060033-94-3 solubility and stability."

Chemically, 1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine belongs to the class of nitrogen-sulfur heterocycles, which are renowned for their bioactivity and electron-rich properties. The presence of both pyrazole (a five-membered ring with two nitrogen atoms) and thiazole (a five-membered ring containing nitrogen and sulfur) moieties contributes to its potential as a scaffold for designing enzyme inhibitors or fluorescent probes. Researchers often explore its hydrogen-bonding capacity and aromatic stacking interactions, topics frequently queried in academic databases.

In pharmaceutical contexts, this compound has garnered attention due to the rising demand for small-molecule modulators targeting protein-protein interactions. A 2023 study highlighted its structural similarity to kinase inhibitor cores, aligning with trends in oncology and immunology research. Users searching for "pyrazolo-thiazole derivatives as kinase inhibitors" or "2060033-94-3 biological activity" will find relevance in its potential to bind ATP pockets selectively. However, further in vivo validation is required to assess its therapeutic viability.

From a synthetic chemistry perspective, the preparation of 1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine typically involves cyclocondensation reactions between substituted hydrazines and thiourea derivatives. Optimizing its yield and purity remains a focus area, as reflected in searches like "efficient synthesis of CAS 2060033-94-3." Recent advances in microwave-assisted synthesis and catalytic C–N coupling have improved accessibility to this scaffold, addressing industrial scalability concerns.

Material scientists are investigating its utility in organic electronics, particularly due to its electron-transport properties and thermal stability. Queries such as "pyrazolo-thiazole semiconductors" or "2060033-94-3 in OLEDs" underscore its potential in next-generation displays. Its planar conjugated system may facilitate charge mobility, though device integration studies are ongoing.

Environmental and regulatory considerations for 1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine are minimal, as it currently falls outside restricted chemical lists. However, researchers should adhere to standard laboratory safety protocols (e.g., glovebox use for air-sensitive steps). The compound’s biodegradability profile and ecotoxicological data—common search terms among green chemistry advocates—are yet to be comprehensively documented.

In summary, 1,3-dimethyl-1H,2H,5H-pyrazolo[3,4-d][1,3]thiazol-5-imine (CAS No. 2060033-94-3) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its exploration aligns with trending scientific inquiries, from "heterocyclic drug design 2024" to "sustainable heterocycle synthesis." As interdisciplinary research progresses, this molecule may unlock novel applications in targeted therapies and functional materials.